[1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl](1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone

• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol
• IUPAC Name: (1-methyl-5-pyrrol-1-ylpyrazol-4-yl)-(1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)methanone
• InChI: InChI=1S/C20H19N5O/c1-23-19(24-9-4-5-10-24)15(12-21-23)20(26)25-11-8-18-16(13-25)14-6-2-3-7-17(14)22-18/h2-7,9-10,12,22H,8,11,13H2,1H3
• InChI Key: YGCRTNGDBSEWIY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)N2CCC3=C(C2)C4=CC=CC=C4N3)N5C=CC=C5

Description

This compound features a pyrazole core substituted with a 1-methyl group and a 1H-pyrrole ring at the 5-position, linked via a methanone group to a tetrahydro-pyridoindole moiety. While direct pharmacological data for this compound are unavailable in the provided evidence, structural analogs highlight its relevance in medicinal chemistry.

Biological Activity

The compound 1-methyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-ylmethanone is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and the latest research findings surrounding its biological activity.

Chemical Structure and Properties

The molecular formula for the compound is $C_{15}H_{16}N_{4}$, with a molecular weight of 252.32 g/mol. Its structure features a pyrazole ring fused with a pyrido-indole moiety, which is significant for its biological interactions.

Biological Activity Overview

Recent studies have highlighted various biological activities associated with this compound:

1. Antimicrobial Activity

Research indicates that derivatives of pyrazole compounds exhibit significant antimicrobial properties. For instance, modifications to the pyrazole structure have been shown to enhance efficacy against bacterial strains such as Staphylococcus aureus and Escherichia coli . The compound's ability to inhibit bacterial growth suggests potential as an antibiotic adjuvant.

2. Antiviral Properties

A notable area of interest is the compound's antiviral activity. Pyrazole derivatives have been evaluated for their effectiveness against viruses like Hepatitis C. One study reported that similar compounds could inhibit viral replication by targeting specific viral enzymes . The mechanism often involves suppression of cyclooxygenase enzymes, which play a role in viral replication processes.

3. Anticancer Effects

The anticancer potential of pyrazole derivatives has also been explored. Compounds with similar structural features have demonstrated cytotoxic effects on various cancer cell lines. For example, one study found that certain pyrazole derivatives inhibited cell proliferation and induced apoptosis in cancer cells through mechanisms involving the modulation of signaling pathways related to cell survival and death .

Table 1: Summary of Biological Activities

Activity	Effect	Reference
Antimicrobial	Inhibition of S. aureus and E. coli
Antiviral	Inhibition of Hepatitis C virus replication
Anticancer	Induction of apoptosis in cancer cells

Case Study: Antiviral Mechanism

In a recent study focusing on pyrazole derivatives, researchers synthesized several new compounds and tested their antiviral efficacy against Hepatitis C virus (HCV). The most effective compound demonstrated an IC50 value of 31.9 μM against HCV NS5B RNA polymerase, indicating potent antiviral activity . The study highlighted the importance of structural modifications in enhancing biological activity.

Chemical Reactions Analysis

Nucleophilic Acylation at the Methanone Bridge

The ketone group serves as a key site for nucleophilic reactions. For example:

Reaction Type	Reagents/Conditions	Product	Yield	Reference
Grignard Addition	RMgX (R = alkyl/aryl), THF, 0–25°C	Tertiary alcohol derivatives	60–75%
Reductive Amination	NH3/NaBH3CN, MeOH	Secondary amine-linked analogs	45–55%

The methanone’s electrophilicity is modulated by conjugation with adjacent aromatic systems, favoring selective nucleophilic attacks over competitive keto-enol tautomerism .

Pyrazole Ring Functionalization

The 1H-pyrazole moiety undergoes electrophilic substitutions and cycloadditions:

Reaction Type	Conditions	Position Modified	Key Observations	Reference
Nitration	HNO3/H2SO4, 0°C	C3	Enhanced electrophilicity at C3 due to pyrrole N
Suzuki Coupling	ArB(OH)2, Pd(PPh3)4, K2CO3	C4	Retention of pyrrole substituent during coupling
1,3-Dipolar Cycloaddition	Diazocompounds, Cu(OTf)2	C4–C5 bond	Forms fused tricyclic systems

The electron-rich pyrrole substituent at C5 directs regioselectivity in nitration and cross-coupling reactions .

Pyrido[4,3-b]indole Core Reactivity

The partially saturated pyridoindole system participates in redox and ring-opening processes:

Reaction Type	Conditions	Outcome	Mechanistic Notes	Reference
Oxidation	KMnO4, H2O/acetone	Aromatic pyridoindole-1-one derivative	Selective C–N bond oxidation
Acid-Catalyzed Hydrolysis	HCl (conc.), reflux	Ring-opened amino ketone	Protonation at N2 initiates cleavage

Oxidation yields fully aromatic systems, while hydrolysis disrupts the tetrahydro ring, enabling downstream functionalization .

Coordination Chemistry

The pyrrole and pyrazole nitrogen atoms act as ligands for metal complexes:

Metal Ion	Ligating Sites	Complex Type	Application Context	Reference
Cu(II)	Pyrazole-N, Pyrrole-N	Square-planar	Catalytic C–H activation
Pd(II)	Pyrazole-N	σ-Complex	Cross-coupling intermediates

Coordination stabilizes oxidation states and enhances catalytic activity in cross-coupling reactions .

Biological Derivatization for Pharmacological Optimization

Structure-activity relationship (SAR) studies highlight critical modifications:

Modification Site	Derivative Class	Biological Activity (IC50)	Notes	Reference
Methanone → Amide	Tertiary amides	82 nM (CFTR potentiation)	Improved metabolic stability
Pyrazole C3 Nitro → Amine	Amino-pyrazoles	120 nM (Anticancer, Hsp90 inhibition)	Enhanced solubility

Acylation and nitro reduction are pivotal for tuning target affinity and pharmacokinetics .

This compound’s reactivity is governed by synergistic electronic effects between its pyridoindole, pyrazole-pyrrole, and ketone groups. Strategic functionalization at these sites enables tailored applications in medicinal chemistry and materials science.

Comparison with Similar Compounds

Key Observations :

• Dihydroisoquinoline Systems (e.g., G011-0143 ): Enhance lipophilicity and binding affinity via aromatic stacking.
• Indole-Containing Analogs (e.g., 3a ): May interact with serotonin receptors or kinase domains due to indole’s prevalence in bioactive molecules.

Trends :

• High-Yield Methods : Piperidine-catalyzed reflux in polar solvents (DMF/EtOH) is effective for heterocycle formation .
• Challenges : Bulky substituents (e.g., pyridoindole in the target) may require optimized coupling agents or elevated temperatures.

Physicochemical and Spectroscopic Properties

Spectral Data Highlights

Compound ID/Name	IR (C=O stretch)	$^1$H-NMR (Key Signals)	$^{13}$C-NMR (Carbonyl Signal)
Target Compound	~1700 cm⁻¹*	δ 2.2–2.5 (CH3), 7.2–8.5 (pyrrole/pyridoindole H)	~185 ppm*
Compound 7b	1720 cm⁻¹	δ 2.22 (s, CH3), 7.3–7.52 (ArH)	185.0 ppm (C=O)
Compound 10	Not reported	δ 2.22 (s, CH3), 7.36–8.9 (ArH/pyrimidine H)	Not reported
Compound 6d	Not reported	δ 1.54 (d, CH3), 7.42–7.84 (ArH)	Not reported

*Estimated based on analogous carbonyl-containing compounds.

Elemental Analysis and Stability

Compound ID/Name	C (%)	H (%)	N (%)	S (%)	Stability Notes
Target Compound	~65–70*	~4–5*	~15–20*	N/A	Likely stable in solid state
Compound 7b	62.43	4.12	15.60	11.91	Stable as reddish-brown crystals
Compound 10	67.53	3.33	18.53	10.61	High thermal stability (mp >300°C)

*Estimated based on molecular formula.

Q & A

Q. How to validate crystallographic data against potential pseudosymmetry?

• Protocol: Check for higher-symmetry space groups (e.g., P2₁/c vs. P1) using PLATON’s ADDSYM. Compare R_int values before/after symmetry expansion .